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Compound of Interest

Compound Name: Dicyclohexyl ketone

Cat. No.: B1670488

This technical support center provides essential guidance for researchers, scientists, and drug
development professionals on the safe handling and disposal of Dicyclohexyl ketone waste.
Adherence to these protocols is critical for ensuring laboratory safety and environmental
compliance.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with Dicyclohexyl ketone?

Al: Dicyclohexyl ketone may cause irritation to the skin and eyes.[1] It is crucial to avoid
inhalation of its vapors and to prevent ingestion.[1] When heated to decomposition, it can emit
acrid and irritating fumes.[2] It is also classified as a combustible liquid.[3]

Q2: What Personal Protective Equipment (PPE) is required when handling Dicyclohexyl
ketone waste?

A2: At a minimum, personnel should wear a laboratory coat, chemical-resistant gloves (e.qg.,
butyl rubber or specialized ketone-resistant gloves), and safety glasses with side shields or
chemical splash goggles.[4] For larger volumes or in situations with inadequate ventilation, a
face shield and a NIOSH-approved respirator with organic vapor cartridges are recommended.

Q3: How should | store Dicyclohexyl ketone waste before disposal?
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A3: Dicyclohexyl ketone waste must be collected in a clearly labeled, sealed, and chemically
compatible container. The container should be marked with the words "Hazardous Waste" and
the full chemical name. Store the container in a designated, cool, dry, and well-ventilated
hazardous waste accumulation area with secondary containment to prevent spills.

Q4: Can | dispose of small amounts of Dicyclohexyl ketone waste down the drain?

A4: No. Dicyclohexyl ketone waste should never be disposed of down the drain or in regular
trash. It must be managed as hazardous chemical waste according to local, state, and federal
regulations.

Q5: What should | do in case of a Dicyclohexyl ketone spill?

A5: For a minor spill, ensure the area is well-ventilated and wear appropriate PPE. Contain the
spill using an inert absorbent material like sand or vermiculite. Collect the absorbed material
using non-sparking tools and place it in a sealed container for hazardous waste disposal. Clean
the spill area thoroughly with soap and water. For major spills, evacuate the area immediately
and contact your institution's Environmental Health and Safety (EHS) office or emergency
services.

Q6: Who is responsible for the final disposal of the waste?

A6: The ultimate disposal of Dicyclohexyl ketone waste must be handled by a licensed and
approved hazardous waste disposal company. Contact your institution's EHS office to arrange
for collection and disposal.

Troubleshooting Guide
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Issue

Probable Cause

Solution

Mild skin or eye irritation after

handling waste.

Inadequate PPE or accidental

contact.

Move to a source of fresh air.
For skin contact, wash the
affected area with soap and
water. For eye contact, flush
with water for at least 15
minutes. Seek medical
attention if irritation persists.
Review handling procedures
and PPE usage.

Faint sweet or fruity odor
detected in the lab.

Improperly sealed waste
container or a small,

undetected spill.

Immediately check that all
waste containers are tightly
sealed. Inspect the work area,
benchtops, and storage areas
for any signs of a spill. If a spill
is found, follow the appropriate
spill cleanup protocol. Ensure
work is being conducted in a
well-ventilated area or

chemical fume hood.

Waste container shows signs
of degradation (e.g., swelling,

discoloration).

The container material is not
compatible with Dicyclohexyl

ketone.

Ketones can be incompatible
with certain plastics. Carefully
transfer the waste to a new,
compatible container (e.g.,
glass or a different type of
chemically resistant plastic).
Consult a chemical
compatibility chart or your EHS
office for appropriate container

materials.

Unsure if waste can be mixed
with another solvent waste

stream.

Chemical incompatibility
leading to hazardous

reactions.

Do not mix Dicyclohexyl
ketone waste with other waste
streams unless explicitly
permitted by your institution's

EHS office. Ketones are
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incompatible with strong
oxidizing agents, bases, and
other reactive chemicals.
Segregating waste streams is

the safest practice.

Quantitative Data Summary

The following table summarizes key physical and chemical properties of Dicyclohexyl ketone
relevant to its safe handling and disposal.

Property Value Reference(s)
CAS Number 119-60-8

Molecular Formula C13H220

Molecular Weight 194.31 g/mol

Appearance Colorless to light yellow liquid

266.4°C at 760 mmHg; 138°C

Boiling Point at 13 mmHg

Density 0.986 g/mL at 25°C
Solubility Sparingly soluble in water
Storage Class 10 - Combustible liquids

Experimental Protocols
Protocol 1: Dicyclohexyl Ketone Waste Collection and
Storage

o Designate a Waste Container: Select a chemically compatible container with a tightly sealing
lid. Glass or specific solvent-resistant plastic containers are appropriate. Ensure the
container is in good condition, free from cracks or leaks.
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Labeling: Affix a "Hazardous Waste" label to the container before adding any waste. Clearly
write "Dicyclohexyl Ketone Waste" and list any other components of the waste stream with
their approximate percentages.

Waste Accumulation: In a well-ventilated chemical fume hood, carefully transfer the
Dicyclohexyl ketone waste into the designated container using a funnel to prevent spills.

Sealing and Storage: Securely cap the container immediately after adding waste. Store the
container in a designated satellite accumulation area that has secondary containment. The
storage area should be cool, dry, and away from incompatible chemicals.

Disposal Request: Once the container is full or waste is no longer being generated, submit a
request for pickup to your institution's EHS office or hazardous waste contractor.

Protocol 2: Minor Spill Cleanup Procedure (<1 Liter)

Alert and Isolate: Immediately alert personnel in the vicinity and restrict access to the spill
area.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash at
the proper working height. If outside a hood, open windows if possible without spreading
vapors to other labs.

Don PPE: Put on the appropriate personal protective equipment, including chemical splash
goggles, a lab coat, and double gloves (butyl rubber or other ketone-resistant gloves).

Contain Spill: Create a dike around the spill using an inert, non-combustible absorbent
material (e.g., vermiculite, sand, or commercial spill pads). Start from the outside and work
inward.

Absorb Spill: Gently apply the absorbent material over the entire spill, allowing it to fully
absorb the liquid.

Collect Waste: Using spark-proof tools (e.qg., plastic scoop), carefully collect the
contaminated absorbent material. Place the material into a heavy-duty plastic bag or a
designated waste container.
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» Decontaminate: Wipe down the spill surface with soap and water. Collect all cleaning
materials (e.g., paper towels) and place them in the hazardous waste container with the
absorbed spill material.

o Package and Label: Seal the waste container/bag, and label it as "Hazardous Waste:
Dicyclohexyl Ketone Spill Debris."

o Final Disposal: Arrange for disposal through your institution's EHS office.

» Restock: Replace any used items in your laboratory's spill kit.

Visualizations
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Caption: Workflow for the handling and disposal of Dicyclohexyl ketone waste.
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Caption: Decision workflow for responding to a Dicyclohexyl ketone spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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